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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexadecyltriphenylphosphonium bromide is a quaternary phosphonium salt that has
garnered significant attention in various scientific and industrial fields. Its unique amphipathic
structure, comprising a lipophilic hexadecyl chain and a bulky, delocalized
triphenylphosphonium cation, imparts valuable properties that make it a versatile tool in organic
synthesis, drug delivery, and antimicrobial research. This technical guide provides a
comprehensive overview of its synonyms, physicochemical properties, and key applications,
complete with experimental protocols and data presented for easy reference.

Core Synonyms and Identification

A clear understanding of the various names and identifiers for
Hexadecyltriphenylphosphonium bromide is crucial for researchers. The compound is
known by several synonyms, which are often used interchangeably in scientific literature.
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Identifier Type Identifier
IUPAC Name hexadecyl(triphenyl)phosphanium bromide[1]
Common Synonyms Cetyltriphenylphosphonium bromide

(1-Hexadecyl)triphenylphosphonium bromide

Palmityltriphenylphosphonium bromide

CAS Number 14866-43-4

Molecular Formula C34H4sBrP[1]

Physicochemical Properties

The physical and chemical characteristics of Hexadecyltriphenylphosphonium bromide are
fundamental to its applications. A summary of its key properties is provided below.

Property Value Reference
Molecular Weight 567.62 g/mol [1]
Appearance White to off-white solid

Melting Point 98-101 °C

Solubility Soluble in ethanol, chloroform;

Slightly soluble in water

Critical Micelle Concentration
(CMC)

Data not available

Spectral Data

Detailed spectral analysis is essential for the unequivocal identification and characterization of
Hexadecyltriphenylphosphonium bromide.

1H and 3C NMR Spectroscopy: While specific spectral data for
Hexadecyltriphenylphosphonium bromide is not readily available in public repositories, the
expected chemical shifts can be inferred from the analysis of similar alkyltriphenylphosphonium
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salts. The *H NMR spectrum would characteristically show signals for the aromatic protons of
the phenyl groups, the aliphatic protons of the hexadecyl chain, and the protons on the carbon
alpha to the phosphorus atom. Similarly, the 33C NMR spectrum would display distinct signals
for the aromatic and aliphatic carbons.[2][3]

Infrared (IR) Spectroscopy: The IR spectrum of Hexadecyltriphenylphosphonium bromide
exhibits characteristic absorption bands corresponding to its functional groups. Key peaks
would include those for C-H stretching of the alkyl chain and aromatic rings, P-C stretching,
and C=C stretching of the aromatic rings.[4][5][6][7][8]

Key Applications and Experimental Protocols

Hexadecyltriphenylphosphonium bromide's utility spans several key areas of research and
development.

Phase Transfer Catalysis

As a phase transfer catalyst, Hexadecyltriphenylphosphonium bromide facilitates reactions
between reactants in immiscible phases, typically an aqueous and an organic phase. Its
lipophilic cation pairs with an anionic reactant from the aqueous phase, transporting it into the
organic phase where it can react with the organic substrate.

This protocol describes a model experiment for the saponification of an ester using
Hexadecyltriphenylphosphonium bromide as a phase transfer catalyst.

Materials:

e Ethyl benzoate

e Sodium hydroxide (NaOH)

o Hexadecyltriphenylphosphonium bromide
o Toluene

« Distilled water

e Hydrochloric acid (HCI) for acidification
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 Diethyl ether for extraction
e Anhydrous magnesium sulfate for drying
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve ethyl
benzoate (1 equivalent) in toluene.

 In a separate beaker, prepare an aqueous solution of sodium hydroxide (2 equivalents).
e Add the agueous NaOH solution to the flask containing the ethyl benzoate solution.
o Add Hexadecyltriphenylphosphonium bromide (0.05 equivalents) to the biphasic mixture.

» Heat the reaction mixture to 80°C and stir vigorously for 4-6 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

» After the reaction is complete, cool the mixture to room temperature and separate the
aqueous and organic layers.

e Wash the organic layer with distilled water.
 Acidify the aqueous layer with HCI to precipitate the benzoic acid.
o Extract the benzoic acid with diethyl ether.

e Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and evaporate
the solvent to obtain the product.

Expected Outcome: The use of Hexadecyltriphenylphosphonium bromide is expected to
significantly increase the rate of saponification compared to the uncatalyzed reaction, resulting
in a high yield of benzoic acid.
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Prepare Serial Dilutions of HTPBr

:

Inoculate with Bacterial Culture
(e.g., S. aureus, E. coli)

:

Incubate at 37°C for 18-24h

Determine MIC
(Lowest concentration with no visible growth)

Plate Aliquots from Clear Wells onto Agar

l

Incubate Agar Plates at 37°C for 18-24h

Determine MBC
(Lowest concentration with 299.9% killing)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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